5-[(3-acetylphenoxy)methyl]-N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-[(3-acetylphenoxy)methyl]-N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C19H20N4O4/c1-12-7-17(27-22-12)10-23(3)19(25)18-9-15(20-21-18)11-26-16-6-4-5-14(8-16)13(2)24/h4-9H,10-11H2,1-3H3,(H,20,21)
• InChI Key: VVCOIIADJWTXQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN(C)C(=O)C2=NNC(=C2)COC3=CC=CC(=C3)C(=O)C
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol

Description

5-[(3-acetylphenoxy)methyl]-N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1H-pyrazole-3-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a pyrazole ring, an oxazole ring, and an acetylphenoxy group, making it a unique structure with diverse chemical properties.

Preparation Methods

The synthesis of 5-[(3-acetylphenoxy)methyl]-N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1H-pyrazole-3-carboxamide involves multiple steps. The synthetic route typically starts with the preparation of the pyrazole and oxazole intermediates, followed by their coupling with the acetylphenoxy group. The reaction conditions often involve the use of catalysts, solvents, and specific temperature controls to ensure the desired product yield and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The acetyl group can be oxidized to form carboxylic acids.

Reduction: The oxazole ring can be reduced under specific conditions.

Substitution: The phenoxy group can participate in nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide.

Scientific Research Applications

5-[(3-acetylphenoxy)methyl]-N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1H-pyrazole-3-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole and oxazole rings play a crucial role in binding to these targets, modulating their activity and leading to the desired biological effects .

Comparison with Similar Compounds

Compared to other compounds with similar structures, 5-[(3-acetylphenoxy)methyl]-N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-1H-pyrazole-3-carboxamide stands out due to its unique combination of functional groups. Similar compounds include:

• 4-(2-methyl-1,3-oxazol-5-yl)benzenesulfonamide
• N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide .

These compounds share some structural similarities but differ in their specific functional groups and overall chemical properties.